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Compound of Interest

Compound Name: Hexylphosphonic acid

Cat. No.: B1362524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical

properties of hexylphosphonic acid, specifically its molecular weight and density. The

information is presented to support research, development, and application of this compound in

various scientific fields.

Core Physicochemical Data
The essential physicochemical properties of hexylphosphonic acid are summarized in the

table below for quick reference.

Property Value Unit

Molecular Weight 166.16 g/mol

Density 1.132 g/cm³

Detailed Physicochemical Characteristics
A more comprehensive breakdown of the key identifiers and properties of hexylphosphonic
acid is provided below.
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Parameter Data

Chemical Formula C₆H₁₅O₃P

CAS Number 4721-24-8

Molecular Weight 166.16 g/mol [1][2][3][4]

Density 1.132 g/cm³[5]

Appearance White to off-white powder or solid

Melting Point 108-110 °C[5]

Experimental Protocols
While specific experimental documentation for hexylphosphonic acid is not extensively

detailed in publicly available literature, the following protocols describe standard methodologies

for determining the molecular weight and density of solid organic acids like hexylphosphonic
acid.

Determination of Molecular Weight by Mass
Spectrometry
Objective: To determine the precise molecular mass of hexylphosphonic acid.

Methodology:

Sample Preparation: A dilute solution of hexylphosphonic acid is prepared in a suitable

volatile solvent, such as methanol or acetonitrile.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap mass analyzer, is used.

Ionization: Electrospray ionization (ESI) is a common technique for polar molecules like

phosphonic acids. The sample solution is introduced into the ESI source, where it is

nebulized and ionized.
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Mass Analysis: The generated ions are guided into the mass analyzer, which separates them

based on their mass-to-charge ratio (m/z).

Data Acquisition: The detector records the abundance of ions at each m/z value, generating

a mass spectrum.

Data Analysis: The molecular weight is determined from the peak corresponding to the

molecular ion ([M-H]⁻ in negative ion mode or [M+H]⁺ in positive ion mode). The high

resolution of the instrument allows for the determination of the exact molecular weight.

Determination of Density by Gas Pycnometry
Objective: To determine the true density of solid hexylphosphonic acid.

Methodology:

Sample Preparation: A known mass of dry hexylphosphonic acid powder is accurately

weighed and placed into the sample chamber of the gas pycnometer.

Instrumentation: A gas pycnometer, which measures the volume of a solid by displacement

of a non-reactive gas (typically helium), is used.

Measurement Principle: The instrument works based on Boyle's Law. It has two chambers of

known volume. The gas is first introduced into a reference chamber, and the pressure is

measured. Then, a valve is opened to allow the gas to expand into the sample chamber.

Data Acquisition: The pressure change after the expansion is measured. This allows for the

calculation of the volume of the solid sample, as the volume of the chambers is known.

Calculation: The density (ρ) is calculated using the formula: ρ = mass / volume

Replicates: The measurement is typically repeated several times to ensure accuracy and

precision, and the average value is reported.

Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the determination of the molecular

weight and density of hexylphosphonic acid.
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Workflow for Physicochemical Characterization of Hexylphosphonic Acid
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Caption: Workflow for determining the molecular weight and density of hexylphosphonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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